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An In-depth Technical Guide to the Physical and Chemical Properties of Diphenylglyoxime
Powder

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diphenylglyoxime (C₁₄H₁₂N₂O₂), also known as α-benzil dioxime, is an organic compound

belonging to the glyoxime family.[1][2] Structurally, it features two phenyl groups attached to a

glyoxime moiety.[3] It typically appears as a white to pale yellow or yellowish-orange crystalline

powder.[4][5] Diphenylglyoxime is a crucial reagent in analytical and coordination chemistry,

primarily utilized as a highly selective and sensitive chelating agent for the qualitative and

quantitative determination of various metal ions, most notably nickel, palladium, and cobalt.[3]

[4][6] Its ability to form stable, distinctively colored metal complexes makes it an invaluable tool

in gravimetric analysis and spectrophotometry.[7] This guide provides a comprehensive

overview of its core physical and chemical properties, along with detailed experimental

protocols for its characterization.

Physical Properties
Diphenylglyoxime is a crystalline solid at room temperature. Its physical characteristics are

determined by its molecular structure, which allows for strong intermolecular forces in its crystal

lattice. Key physical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1496157?utm_src=pdf-interest
https://www.benchchem.com/product/b1496157?utm_src=pdf-body
https://www.benchchem.com/product/b1496157?utm_src=pdf-body
https://kindle-tech.com/faqs/how-do-you-prepare-kbr-pellet-for-ftir
https://sdfine.com/diphenyl-glyoxime-ar-73054-k01.html
https://cymitquimica.com/cas/23873-81-6/?items=100
https://wap.guidechem.com/encyclopedia/diphenylglyoxime-dic20964.html
https://www.cdhfinechemical.com/images/product/specs/37_86869256_DIPHENYLGLYOXIMEAR_CASNO-23873-81-6_516855.pdf
https://www.benchchem.com/product/b1496157?utm_src=pdf-body
https://cymitquimica.com/cas/23873-81-6/?items=100
https://wap.guidechem.com/encyclopedia/diphenylglyoxime-dic20964.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/289973
https://en.wikipedia.org/wiki/Nickel_bis(dimethylglyoximate)
https://www.benchchem.com/product/b1496157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physical Properties of Diphenylglyoxime

Property Value Source(s)

Appearance

White to pale yellow /

yellowish-orange crystalline

powder

[4][5]

Melting Point 237-240 °C (decomposes) [8][9]

Boiling Point 382.97 °C (rough estimate) [9]

Density 1.1613 g/cm³ (rough estimate) [9]

Water Solubility
0.094 g/L (at 25 °C); generally

considered insoluble.
[4]

Organic Solvent Solubility
Soluble in ethanol, acetone,

and 10% NaOH solution.
[3][5]

Vapor Pressure
0.0 ± 1.2 mmHg (at 25 °C,

Predicted)
[9]

Chemical Properties and Structure
Diphenylglyoxime's chemical behavior is dictated by its oxime functional groups (-C=NOH),

which are responsible for its acidic nature and its ability to act as a bidentate ligand in

coordination chemistry.

Table 2: Chemical and Molecular Properties of Diphenylglyoxime
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Property Value / Identifier Source(s)

Molecular Formula C₁₄H₁₂N₂O₂ [3][9]

Molecular Weight 240.26 g/mol [9]

CAS Number 23873-81-6 [2]

pKa 9.70 ± 0.28 (Predicted) [4]

XLogP3-AA 3.4 [4]

Hydrogen Bond Donor Count 2 [4]

Hydrogen Bond Acceptor

Count
4 [4]

Rotatable Bond Count 3 [4]

SMILES
C1=CC=C(C=C1)C(=NO)C(=N

O)C2=CC=CC=C2
[4]

InChI Key
JJZONEUCDUQVGR-

UHFFFAOYSA-N
[3]

Synthesis of Diphenylglyoxime
Diphenylglyoxime is commonly synthesized through the reaction of benzil with hydroxylamine.

The reaction involves the condensation of two equivalents of hydroxylamine with the two

ketone groups of benzil.
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Benzil + 2 eq. Hydroxylamine HCl
 in Ethanol/Methanol Solution Heat / RefluxReaction Diphenylglyoxime

(C₁₄H₁₂N₂O₂)
Yields

Reactants

Product

Ni²⁺

Nickel(II) bis(diphenylglyoximate)
[Ni(DPG)₂]

Diphenylglyoxime
(DPG-H)

Diphenylglyoxime
(DPG-H)

2H⁺

releases
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Start

Prepare Sample:
Crush powder and load 2-3 mm

into capillary tube.

Setup Apparatus:
Attach capillary to thermometer.

Insert into Thiele tube.

Heat Rapidly
to ~220°C

Heat Slowly
(1-2°C / min)

Observe Sample for Melting

Record T₁
(First liquid appears)

Melting begins

Record T₂
(All solid liquefies)

Continue slow heating

End: Report Melting Range T₁-T₂
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Start: Place 25mg of
Diphenylglyoxime in test tube

Add 0.75 mL of solvent
in portions

Vigorously shake/vortex

Observe for dissolution

Result: Soluble

Solid disappears

Result: Insoluble/
Partially Soluble

Solid remains
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Start

Dry KBr Powder
(~110°C, 2-3h)

Weigh ~1-2 mg Sample
and ~200 mg KBr

Grind Sample + KBr
in Agate Mortar

Load Powder into
Pellet Die

Apply Pressure (~10 tonnes)
with Hydraulic Press

Mount Pellet and
Acquire FTIR Spectrum

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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